
1-Cbz-4-Piperidone: A Technical Guide to Safety
and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Cbz-4-Piperidone

Cat. No.: B026502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Cbz-4-Piperidone (CAS No. 19099-93-5). The information is intended to

equip laboratory personnel with the necessary knowledge to handle this compound responsibly,

minimizing risks and ensuring a safe research environment.

Hazard Identification and Classification
1-Cbz-4-Piperidone is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is crucial to understand these

hazards before handling the compound.[1][2]

GHS Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[1]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects[1]

Signal Word: Warning[1]

Pictograms:

GHS07 (Exclamation Mark)

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Cbz-4-Piperidone is essential for

safe handling and storage.
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Property Value Source

Molecular Formula C₁₃H₁₅NO₃ [3]

Molecular Weight 233.26 g/mol [1][3]

Appearance
White to pale yellow solid or

colorless oil
[3][4]

Melting Point 38-41 °C [3]

Boiling Point 114-140 °C at 0.25 mmHg [3][4]

Density 1.172 g/mL at 25 °C [3][4]

Flash Point >110 °C (>230 °F) [2]

Solubility

Soluble in chloroform,

dichloromethane, ethyl

acetate, and methanol.

[3]

Handling and Storage Precautions
Adherence to strict safety protocols is mandatory when working with 1-Cbz-4-Piperidone.[3]

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working outside a fume hood or with fine powders, use a NIOSH-

approved respirator.

General Handling:
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Avoid contact with skin and eyes.

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.

Protect from light.[3]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures:

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.
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Hazardous Combustion Products: May produce oxides of carbon and nitrogen upon

combustion.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.

Experimental Protocols for Hazard Assessment
While specific toxicity data such as LD50 values for 1-Cbz-4-Piperidone are not readily

available in the public domain, the following are summaries of the standard OECD guidelines

used to assess the skin and eye irritation potential of chemicals.

OECD Guideline 404: Acute Dermal Irritation/Corrosion
This guideline details the procedure for assessing the potential of a substance to cause skin

irritation or corrosion.[5][6]

Methodology Summary:

Test Animal: The albino rabbit is the preferred species.

Application: A single dose of the test substance (0.5 g for solids or 0.5 mL for liquids) is

applied to a small area of shaved skin (approximately 6 cm²).[5] An untreated area of skin

serves as a control.[5]

Exposure: The substance is held in contact with the skin for a specified period, typically 4

hours.[5]
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Observation: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after removal of the test substance.[7]

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the reversibility and severity of the observed effects.

OECD Guideline 405: Acute Eye Irritation/Corrosion
This guideline outlines the procedure for determining the potential of a substance to cause eye

irritation or damage.[7]

Methodology Summary:

Test Animal: The albino rabbit is the recommended species.

Application: A single dose of the test substance is applied into the conjunctival sac of one

eye. The other eye remains untreated and serves as a control.[7]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[7]

Scoring: Lesions are scored to quantify the degree of irritation. The reversibility of the ocular

effects is also assessed to determine the final classification.

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows related to the safe

handling of 1-Cbz-4-Piperidone.
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Logical Workflow for Safe Handling of 1-Cbz-4-Piperidone
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Caption: Logical workflow for the safe handling of 1-Cbz-4-Piperidone.
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Experimental Workflow for OECD 404 Acute Dermal Irritation Test
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Caption: Experimental workflow for OECD 404 Acute Dermal Irritation Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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